Cas no 4253-91-2 (Propane,1,1'-sulfinylbis-)

Propane,1,1'-sulfinylbis- Properties

Names and Identifiers

• Propane,1,1'-sulfinylbis-
• 1-propylsulfinylpropane
• Di-n-propylsulfoxide
• N-PROPYL SULFOXIDE
• 1,1'-Sulphinylbispropane
• Di-n-propyl sulphoxide
• Dipropyl sulfoxide
• PROPANE,1,1'-SULFINYLBIS
• Propyl sulfoxide
• Sulfoxide,dipropyl
• AKOS024319147
• 1-(Propylsulfinyl)propane #
• InChI=1/C6H14OS/c1-3-5-8(7)6-4-2/h3-6H2,1-2H
• Di-n-propyl sulfoxid [German]
• 1-(Propylsulfinyl)propane
• NSC-75838
• 4253-91-2
• DTXSID80195322
• (n-C3H7)2SO
• Di-n-propyl sulfoxide
• WLN: 3SO&3
• PROPANE, 1,1'-SULFINYLBIS-
• Sulfoxide, dipropyl
• Propane,1'-sulfinylbis-
• NSC 75838
• Di-n-propyl sulfoxid
• NS00031208
• 7PA43X9GML
• NSC75838
• dipropylsulfoxide
• N-PROPYLSULFOXIDE
• UNII-7PA43X9GML
• EINECS 224-227-1
• Dipropyl sulphoxide
• 1,1'-SULFINYLBIS(PROPANE)
• SCHEMBL197237
• +Expand

• InChIKey： BQCCJWMQESHLIT-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H14OS/c1-3-5-8(7)6-4-2/h3-6H2,1-2H3
• SMILES： S(CCC)(CCC)=O

Computed Properties

• Exact Mass: 134.07700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 134.076536
• Heavy Atom Count: 8
• Complexity: 62.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.3

Experimental Properties

• LogP: 2.42080
• PSA: 36.28000
• Refractive Index: 1.4656-1.4676
• Boiling Point: 237.5°C (estimate)
• Melting Point: 22.5°C
• Flash Point: 101.3°C
• Color/Form: Solid, light yellow transparent liquid after dissolution
• Solubility: Not determined
• Density: 0.9654